Cas no 1225528-19-7 (5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one
• CAS No: 1225528-19-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6053028
• PubChem ID: 65584515
• Update Time: 2025-10-30

5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one
• AKOS014923047
• 5-[4-(dimethylamino)phenyl]-1,3-oxazolidin-2-one
• 1225528-19-7
• EN300-1857587

• Inchi： 1S/C11H14N2O2/c1-13(2)9-5-3-8(4-6-9)10-7-12-11(14)15-10/h3-6,10H,7H2,1-2H3,(H,12,14)
• InChI Key： JQTKBUFABWFUHA-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one (CAS No. 1225528-19-7): Properties, Applications, and Research Insights

The compound 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one (CAS No. 1225528-19-7) is a specialized organic molecule featuring a unique oxazolidin-2-one core structure coupled with a dimethylaminophenyl substituent. This combination of functional groups endows the compound with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its CAS number 1225528-19-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for heterocyclic compounds like 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one has surged due to their versatility in drug discovery and development. The oxazolidinone scaffold, in particular, is renowned for its bioactivity, often serving as a key pharmacophore in antibiotics and enzyme inhibitors. Researchers are actively exploring its potential in addressing antibiotic resistance—a pressing global health concern—by designing derivatives with enhanced efficacy against multidrug-resistant pathogens. This aligns with the growing public interest in "next-generation antibiotics" and "antimicrobial innovations," topics frequently searched in academic and healthcare forums.

From a synthetic perspective, the dimethylamino group in CAS 1225528-19-7 introduces electron-donating characteristics, influencing the compound's reactivity in nucleophilic and electrophilic substitutions. Such properties are pivotal in organic synthesis, where fine-tuning molecular structures is essential for achieving desired biological or material outcomes. Laboratories specializing in high-throughput screening often utilize this compound as a building block for libraries targeting G-protein-coupled receptors (GPCRs) or kinase inhibitors, areas of high interest in oncology and neurology research.

Beyond pharmaceuticals, 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one has potential applications in advanced materials. Its aromatic and polar features make it a candidate for designing organic semiconductors or photoactive polymers, aligning with the surge in searches for "green electronics" and "sustainable materials." The compound's stability under varying pH conditions also suggests utility in analytical chemistry, such as a derivatization agent for chromatography or spectroscopy.

Quality and safety are paramount when handling CAS 1225528-19-7. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with Good Manufacturing Practices (GMP). Researchers frequently search for "purity standards" and "synthetic protocols" to validate experimental reproducibility, underscoring the need for transparent technical documentation. Storage recommendations typically include protection from light and moisture to preserve the compound's integrity.

In summary, 5-4-(dimethylamino)phenyl-1,3-oxazolidin-2-one (CAS No. 1225528-19-7) represents a multifaceted tool for scientific innovation. Its relevance spans from combating antimicrobial resistance to enabling sustainable material design, addressing some of today's most searched challenges in science and technology. As research progresses, this compound is poised to play an increasingly prominent role in interdisciplinary applications.